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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium bromide
(NaBr) in a range of common organic solvents. Understanding the solubility of this inorganic

salt is critical for a variety of applications, including organic synthesis, catalyst development,

and pharmaceutical formulation. This document presents quantitative solubility data, details

common experimental methodologies for solubility determination, and illustrates the logical

workflow of these experimental processes.

Quantitative Solubility Data
The solubility of sodium bromide in various organic solvents is presented below. The data is

organized by solvent class to facilitate comparison. It is important to note that solubility is

temperature-dependent.
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Methanol 0 17.3[1][2]

10 17.0[3]

15 16.9[3]

20 16.8[1][2][3][4]

30 16.5[3]

40 16.1[1][2][3][4]

50 15.8[3]

60 15.3[1][2][3][4]

Ethanol (absolute) 0 2.45[1][2]

10 2.38[3]

15 2.34[3]

20 2.32[1][2][3]

25 2.31[3]

30 2.29[1][2][3]

40 2.28[3]

50 2.26[3]

60 2.31[3]

70 2.35[1][2][3]

1-Propanol 25 0.456[3]

2-Propanol 25 0.131[3]

1-Butanol 25 0.246[3]

2-Butanol 25 0.034[3]

Isobutanol 25 0.095[3]
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1-Pentanol 20 0.12[3]

Glycerol (98.5%) 20 38.7[1][2][3]

Ketones and Ethers
Solvent Temperature (°C)

Solubility ( g/100 g of
solvent)

Acetone 25 0.08[3]

Diethyl Ether 20 0.08[3]

Amides and Other Nitrogen-Containing Solvents
Solvent Temperature (°C)

Solubility ( g/100 g of
solvent)

Dimethylformamide 10.3 3.2[1][2][3]

Formamide 25 35.3[5]

N-Methylformamide 25 28[3]

Acetonitrile 18 0.04[3]

25 0.04[3]

Pyridine - Soluble[1][3]

Liquid Ammonia -40 12[3]

25 137.95[3]

Other Organic Solvents
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Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Formic Acid 18 19.3[1][2][3]

25 19.4[1][2][3]

γ-Butyrolactone 25 0.23[3]

Propylene Carbonate 25 0.08[3]

Benzonitrile - Insoluble[3]

Methyl Acetate - Insoluble[3]

Ethyl Acetate - Insoluble[3]

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like sodium bromide in an organic

solvent is a fundamental experimental procedure. A commonly employed and reliable

technique is the analytical gravimetric method.[6][7][8] The general steps of this method are

outlined below.

General Gravimetric Method
The core principle of this method is to create a saturated solution at a specific temperature and

then accurately determine the concentration of the solute in that solution.

1. Sample Preparation and Equilibration:

An excess amount of anhydrous sodium bromide is added to a known mass of the organic

solvent in a sealed container.[9][10] Using an excess of the salt ensures that the solution

becomes saturated.

The container is then placed in a temperature-controlled environment, such as a water bath

or a thermostated shaker.

The mixture is agitated or stirred for a prolonged period to ensure that equilibrium is reached

between the dissolved and undissolved salt.[9][10] The time required to reach equilibrium
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can vary depending on the solvent and temperature and may be determined through

preliminary experiments.[9][10]

2. Separation of the Saturated Solution:

Once equilibrium is established, the undissolved solid must be carefully separated from the

saturated solution without altering the temperature.

This is typically achieved by filtration or centrifugation. It is crucial that this step is performed

at the same temperature as the equilibration to prevent any changes in solubility.

3. Concentration Determination:

A precisely weighed sample of the clear, saturated solution is taken.

The solvent is then evaporated from the sample, often under reduced pressure or gentle

heating.

The mass of the remaining dry sodium bromide is measured.

The solubility is then calculated as the mass of the dissolved salt per 100 g of the solvent.

For hygroscopic compounds or in non-aqueous solvents, it is critical to perform these steps in a

moisture-free environment, for instance, within a glovebox or using a Schlenk line, to ensure

accurate results.[9][10]

Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

sodium bromide solubility.

Preparation Equilibration Analysis

Start Add Excess NaBr
to Solvent Seal Vessel Place in Thermostat Agitate/Stir Allow to Equilibrate Separate Solid & Liquid

(Isothermal)
Weigh Saturated
Solution Sample Evaporate Solvent Weigh Dry NaBr Calculate Solubility End
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key stages of determining the solubility of sodium
bromide in an organic solvent using the gravimetric method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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